(±)-CP 47,497-C8-homolog-d7 (exempt preparation)
Overview
Description
(±)-CP 47,497-C8-homolog-d7 (exempt preparation) contains seven deuterium atoms at the 6, 6/', 7, 7/', 8, 8, and 8 positions. It is intended for use as an internal standard for the quantification of (±)-CP 47,497-C8-homolog (exempt preparation) by GC- or LC-mass spectrometry (MS). (±)-CP 47,497-C8-homolog is a bicyclic cannabinoid (CB) analog that avidly binds the CB1 receptor (Ki = 0.83 nM) and shows high antinociceptive activity. It is ten-fold more potent than Δ
Scientific Research Applications
Analytical Method Development
Kimberly L. Samano and colleagues (2014) developed a high-performance liquid chromatography-tandem mass spectrometry method for identifying and quantifying CP-47,497 and related compounds in mouse brain. This method is vital for forensic toxicology, providing a means to detect and measure these substances in biological samples (Samano, Poklis, Lichtman, & Poklis, 2014).
Forensic Science and Drug Identification
R. Lindigkeit and team (2009) synthesized alkylaminoindoles, including CP 47,497-C8, to aid in the detection and quantification of psychoactive compounds in herbal blends. Their work contributes significantly to forensic science, allowing for the accurate identification of synthetic cannabinoids in seized drugs (Lindigkeit, Boehme, Eiserloh, Luebbecke, Wiggermann, Ernst, & Beuerle, 2009).
In Vitro Toxicological Properties
V. Koller and others (2014) investigated the in vitro toxicological properties of CP-47,497-C8 in human-derived cell lines. This research is crucial for understanding the potential health risks associated with these compounds, highlighting the importance of studying their cytotoxic effects and potential for genetic damage (Koller, Auwärter, Grummt, Moosmann, Mišík, & Knasmüller, 2014).
Behavioral Pharmacology Research
M. B. Gatch and M. Forster (2014) studied the discriminative stimulus effects of CP 47,497-C8-homolog and related compounds in rats. Their research provides insights into the behavioral effects of these synthetic cannabinoids, which is essential for understanding their potential for abuse and psychoactive properties (Gatch & Forster, 2014).
Ultra High Performance Liquid Chromatography
Ioan Marginean et al. (2015) demonstrated the use of ultra high performance liquid chromatography (UHPLC) with time-of-flight detection for analyzing synthetic cannabinoids, including CP 47,497-C8. This technique is significant for the separation and identification of complex drug compounds in forensic analysis (Marginean, Rowe, & Lurie, 2015).
Blood Sample Analysis in Forensic Toxicology
Juliet H. Ammann and colleagues (2012) developed a method for detecting and quantifying synthetic cannabinoids, including CP 47,497-C8, in human blood samples. This advancement is critical for forensic toxicology, aiding in the identification of drug use in criminal investigations (Ammann, McLaren, Gerostamoulos, & Beyer, 2012).
properties
Product Name |
(±)-CP 47,497-C8-homolog-d7 (exempt preparation) |
|---|---|
Molecular Formula |
C22H29D7O2 |
Molecular Weight |
339.6 |
InChI |
InChI=1S/C22H36O2/c1-4-5-6-7-8-14-22(2,3)18-12-13-20(21(24)16-18)17-10-9-11-19(23)15-17/h12-13,16-17,19,23-24H,4-11,14-15H2,1-3H3/t17-,19+/m0/s1/i1D3,4D2,5D2 |
InChI Key |
HNMJDLVMIUDJNH-LQVMWSKMSA-N |
SMILES |
O[C@H]1C[C@@H](C2=CC=C(C(C)(C)CCCCC([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])C=C2O)CCC1 |
synonyms |
Cannabicyclohexanol-d7 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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